Cas no 282523-56-2 (1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole)

• Product Name: 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole
• CAS No: 282523-56-2
• MF: C₂₀H₁₅N₃O₃
• MW: 345.351404428482
• MDL: MFCD00141422
• CID: 3929028
• PubChem ID: 1477038
• Update Time: 2025-10-31

1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-nitro-2-phenyl-1-(phenylmethoxy)-
• 1-(BENZYLOXY)-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE
• 1-(benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzodiazole
• SCHEMBL14104700
• AKOS005074414
• 282523-56-2
• 6-nitro-2-phenyl-1-phenylmethoxybenzimidazole
• 10F-397S
• SCHEMBL2425706
• 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole

• MDL： MFCD00141422
• Inchi： 1S/C20H15N3O3/c24-23(25)17-11-12-18-19(13-17)22(26-14-15-7-3-1-4-8-15)20(21-18)16-9-5-2-6-10-16/h1-13H,14H2
• InChI Key： STSSOJRCXMXBAC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N1C(C2C=CC=CC=2)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 345.11134135Da
• Monoisotopic Mass: 345.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole

Comprehensive Overview of 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole (CAS No. 282523-56-2)

1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole (CAS No. 282523-56-2) is a specialized organic compound belonging to the benzimidazole class, which has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a benzyloxy group, a nitro substituent, and a phenyl ring, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The growing interest in 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 282523-56-2 serves as a critical identifier for regulatory and commercial purposes. The compound's nitro group enhances its reactivity, enabling applications in catalysis and photoluminescent materials. Recent studies highlight its role in developing fluorescent probes, a hot topic in diagnostics and imaging technologies. Users searching for "benzimidazole derivatives" or "nitro-aromatic compounds" often encounter this molecule due to its structural novelty.

From a synthetic chemistry perspective, 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole exemplifies modern strategies for heterocyclic compound functionalization. The benzyloxy moiety offers steric protection during reactions, while the phenyl ring contributes to π-stacking interactions in crystalline phases. These properties align with trends in green chemistry, as researchers seek sustainable methods to modify such scaffolds. FAQs like "How to purify 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole?" or "Solubility of CAS 282523-56-2" indicate practical concerns addressed in technical datasheets.

In material science, the compound's electron-withdrawing nitro group and extended conjugation make it a candidate for organic electronics. Its potential in OLEDs (Organic Light-Emitting Diodes) and sensors resonates with industries focusing on renewable energy and smart devices. Searches for "benzimidazole-based semiconductors" or "nitro-functionalized aromatics for optoelectronics" underscore this relevance. Stability studies of CAS No. 282523-56-2 under varying pH and temperature conditions further support its industrial adaptability.

Quality control of 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole relies on advanced analytical techniques such as HPLC and NMR spectroscopy. Suppliers emphasize batch-to-batch consistency, responding to queries like "Purity standards for CAS 282523-56-2." The compound's melting point and spectral data are meticulously documented to ensure reproducibility in academic and industrial labs. Such details cater to professionals seeking reliable building blocks for complex syntheses.

Future directions for 1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole research may explore its biocompatibility and structure-activity relationships in medicinal chemistry. With AI-driven drug design gaining traction, computational studies of this scaffold could predict novel derivatives for kinase inhibition or antimicrobial activity. Environmental impact assessments of nitro-aromatics also align with global sustainability goals, addressing search trends like "eco-friendly benzimidazole synthesis."